1-[4-(butyrylamino)benzoyl]-N-cycloheptylpiperidine-3-carboxamide

• IUPAC Name: 3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)pyridazin-4-one
• InChI: InChI=1S/C21H18N4O4/c1-13-4-7-15(8-5-13)25-11-10-16(26)19(23-25)21-22-20(24-29-21)14-6-9-17(27-2)18(12-14)28-3/h4-12H,1-3H3
• InChI Key: ZMYNNABUCIVOPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=CC(=O)C(=N2)C3=NC(=NO3)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C21H18N4O4
• Molecular Weight: 390.4 g/mol
• CAS No.: 1112339-10-2

Description

Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms. The compound also contains butyrylamino and benzoyl groups.

Scientific Research Applications

Heterocyclic Synthesis and Biological Activity

Research has delved into the synthesis of heterocyclic compounds with potential antibiotic and antibacterial properties. For instance, the synthesis of 3-Amino-4-cyano-N-phenylaminothiophene-2-carboxamide and its derivatives has been explored for new antibiotic and antibacterial drugs. The biological activities of these synthesized compounds have been studied against Gram-positive and Gram-negative bacteria, indicating their potential as pharmaceutical agents (Ahmed, 2007).

Thermal Decomposition and Rearrangement

Another area of interest is the thermal decomposition of N,O-Diacyl-N-t-butylhydroxylamines, leading to the formation of various benzamide derivatives. These studies provide insights into the chemical behavior of carboxamide compounds under thermal stress, which is crucial for understanding their stability and reactivity (Uchida et al., 1981).

Calcium Complexes and Biomineralization

Research on carboxylate-containing polyamides and their calcium complexes sheds light on the role of these complexes in biomineralization processes, particularly in the formation of calcium carbonate. This work has implications for both the medical field, in understanding bone formation, and for materials science, in developing new materials with specific mineralization properties (Ueyama et al., 1998).